Cas no 1805279-65-5 (4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile
• CAS No: 1805279-65-5
• MF: C₉H₈F₂N₂
• MW: 182.170028686523
• CID: 4849112
• Update Time: 2025-10-29

4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile

• Inchi： 1S/C9H8F2N2/c1-6-4-7(9(10)11)5-8(13-6)2-3-12/h4-5,9H,2H2,1H3
• InChI Key： VOXKSJPPEVLEKL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(CC#N)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile

4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile: A Comprehensive Overview

4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile, with the CAS number 1805279-65-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a difluoromethyl group at the 4-position and an acetonitrile group at the 6-position, along with a methyl substituent at the 2-position. These substituents contribute to its distinctive chemical properties and potential applications in various industries.

The synthesis of 4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile involves advanced organic synthesis techniques, including multi-step reactions and precise control over reaction conditions to achieve high purity. Recent studies have highlighted the importance of this compound in the development of novel materials, particularly in the areas of electronics and pharmaceuticals. Its ability to act as a versatile building block in organic synthesis has made it a valuable commodity in research laboratories worldwide.

One of the most promising applications of 4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile lies in its potential use as a precursor for the development of advanced pharmaceutical agents. Researchers have explored its role in drug design, where its unique electronic properties and structural flexibility make it an ideal candidate for targeting specific biological pathways. For instance, recent studies have demonstrated its ability to modulate enzyme activity, suggesting its potential as a lead compound in drug discovery efforts.

In addition to its pharmaceutical applications, this compound has also found utility in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold great promise for applications in gas storage, catalysis, and sensing technologies. The incorporation of 4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile into such frameworks has been shown to enhance their stability and selectivity, making them more suitable for real-world applications.

The environmental impact of 4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate toxicity under certain conditions, it can be safely managed through proper waste disposal practices. These insights are crucial for ensuring the sustainable use of this compound in industrial settings.

Looking ahead, the continued exploration of 4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile's properties is expected to unlock new avenues for its application. Researchers are currently investigating its potential as a component in advanced battery technologies, where its electronic properties could contribute to improved energy storage solutions. Furthermore, ongoing studies aim to optimize its synthesis process, making it more cost-effective and scalable for large-scale production.

In conclusion, 4-(Difluoromethyl)-2-methylpyridine-6-acetonitrile, with its unique chemical structure and diverse applications, represents a significant advancement in modern organic chemistry. Its role as a versatile building block in drug discovery, materials science, and environmental studies underscores its importance as a key compound in contemporary research. As our understanding of this compound continues to grow, so too will its potential to contribute to groundbreaking innovations across various scientific disciplines.